Cas no 757157-10-1 (Benzeneacetic acid,2-amino-5-methoxy-a-oxo-)

• Product Name: Benzeneacetic acid,2-amino-5-methoxy-a-oxo-
• CAS No: 757157-10-1
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 549323
• Update Time: 2024-03-05

Benzeneacetic acid,2-amino-5-methoxy-a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-amino-5-methoxy-a-oxo-
• Benzeneacetic acid, 2-amino-5-methoxy-alpha-oxo- (9CI)
• Benzeneacetic acid, 2-amino-5-methoxy-α-oxo-

• Inchi： 1S/C9H9NO4/c1-14-5-2-3-7(10)6(4-5)8(11)9(12)13/h2-4H,10H2,1H3,(H,12,13)
• InChI Key： JPCLZYQOVNOPKN-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(O)=O)=CC(OC)=CC=C1N

Computed Properties

• Exact Mass: 195.053
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6A^2

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 398.0±42.0 °C(Predicted)
• pka: 2.10±0.54(Predicted)